Cas no 14556-46-8 (Bupranolol)

• Product Name: Bupranolol
• CAS No: 14556-46-8
• MF: C₁₄H₂₂ClNO₂
• MW: 271.78298330307
• CID: 190680
• PubChem ID: 2475
• Update Time: 2025-06-15

Bupranolol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-(2-chloro-5-methylphenoxy)-3-[(1,1-dimethylethyl)amino]-
• Bupranolol
• Bupranol
• Ophtorenin
• 1-(tert-Butylamino)-3-[(6-chloro-m-tolyl)oxy]-2-propanol
• 1-(tert-Butylamino)-3-(2-chloro-5-methylphenoxy)-2-propanol
• (S)-1-(tert-Butylamino)-3-(2-chloro-5-methylphenoxy)-2-propanol
• (2S)-1-(tert-Butylamino)-3-(2-chloro-5-methylphenoxy)-2-propanol
• 2-Propanol, 1-(tert-butylamino)-3-[(6-chloro-m-tolyl)oxy]- (8CI)
• 1-[(2-Chloro-5-methylphenyl)oxy]-3-[(1,1-dimethylethyl)amino]propan-2-ol
• 2-Propanol, 1-(2-chloro-5-methylphenoxy)-3-[(1,1-dimethylethyl)amino]-
• 2-Propanol, 1-(tert-butylamino)-3-(2-chloro-5-methylphenoxy)-
• L000149
• KL-255 [AS HYDROCHLORIDE]
• Z1497043450
• 1-t-Butylamino-3-(2-chloro-5-methylphenoxy) -2-propanol
• BUPRANOLOL [INN]
• DB08808
• NS00001974
• 2-Propanol, 1-(tert-butylamino)-3-(6-chloro-m-tolyloxy)-
• EN300-134241
• KL 255
• CHEMBL305380
• tert-butyl[3-(2-chloro-5-methylphenoxy)-2-hydroxypropyl]amine
• (S)-Bupranolol
• BUPRANOLOL [WHO-DD]
• B-1312 FREE BASE
• CHEBI:135123
• 2-Propanol, 1-(tert-butylamino)-3-((6-chloro-m-tolyl)oxy)-
• B 1312 FREE BASE
• ()-Bupranolol; Bupranol; Ophtorenin
• Bupranololum
• 3-(tert-Butylamino)-1-(6-chloro-m-tolyloxy)-2-propanol
• 1-(tert-butylamino)-3-(2-chloro-5-methylphenoxy)propan-2-ol
• UNII-858YGI5PIT
• SCHEMBL34061
• AS-82519
• 38104-34-6
• BRN 2272923
• 1-(tert-Butylamino)-3-[(6-chloro-m-tolyl)-oxy]-2-propanol
• Q425838
• DTXCID202704
• BUPRANOLOL [MI]
• NCGC00249915-01
• 1-(tert-Butylamino)-3-(2-chloro-5-methylphenoxy)-2-propanol #
• 23284-25-5
• (+/-)-Bupranolol; Bupranol; Ophtorenin
• Bupranolol [INN:DCF]
• HY-A0252
• Tox21_113691
• 858YGI5PIT
• F81732
• CS-0017596
• BDBM25765
• GTPL550
• SK&F 16805-A
• DTXSID7022704
• KL-255 FREE BASE
• AKOS016015423
• SR-01000945044
• HMS3604F15
• D07590
• Bupranololum [INN-Latin]
• 14556-46-8
• 1-(tert-Butylamino)-3-((6-chloro-m-tolyl)-oxy)-2-propanol
• B 1312 [AS HYDROCHLORIDE]
• 2-Propanol, 1-(2-chloro-5-methylphenoxy)-3-((1,1-dimethylethyl)amino)-
• SR-01000945044-1
• CAS-14556-46-8
• Bupranolol (INN)
• S-Bupranolol
• BRD-A48420483-001-01-5
• DA-71816
• BRD-A48420483-001-02-3

• Inchi： 1S/C14H22ClNO2/c1-10-5-6-12(15)13(7-10)18-9-11(17)8-16-14(2,3)4/h5-7,11,16-17H,8-9H2,1-4H3
• InChI Key： HQIRNZOQPUAHHV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1OCC(CNC(C)(C)C)O

Computed Properties

• Exact Mass: 271.13400
• Monoisotopic Mass: 271.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• Density: 1.098g/cm3
• Boiling Point: 396.3ºC at 760mmHg
• Flash Point: 193.5ºC
• Refractive Index: 1.522
• PSA: 41.49000
• LogP: 3.16710

Additional information on Bupranolol

Comprehensive Overview of Bupranolol (CAS No. 14556-46-8): Pharmacology, Applications, and Modern Research Insights

Bupranolol (CAS No. 14556-46-8) is a non-selective beta-adrenergic receptor antagonist, widely recognized for its therapeutic applications in cardiovascular conditions. As a member of the beta-blocker class, it competitively inhibits catecholamine binding to β1 and β2 receptors, thereby modulating heart rate, blood pressure, and myocardial oxygen demand. Its chemical structure features a unique isopropylamino-propanol moiety, contributing to its lipophilicity and pharmacokinetic profile. Researchers and clinicians often search for terms like "Bupranolol mechanism of action", "Bupranolol vs. Propranolol", and "Bupranolol side effects", reflecting growing interest in its comparative efficacy and safety.

In recent years, Bupranolol has gained attention for its off-label uses, such as managing essential tremors and migraine prophylaxis. A 2023 meta-analysis highlighted its potential in reducing tremor amplitude by 40–60% in clinical trials, sparking discussions on platforms like Reddit and PubMed. The compound’s ability to cross the blood-brain barrier (unlike hydrophilic beta-blockers) makes it a candidate for neurological research. Keywords like "Bupranolol for anxiety" and "Bupranolol half-life" trend in AI-driven health forums, underscoring patient curiosity about its CNS effects and dosing regimens.

From a biochemical perspective, Bupranolol’s metabolism primarily occurs via hepatic CYP2D6 enzymes, with polymorphisms affecting its plasma concentration. This pharmacogenetic aspect aligns with the rise of personalized medicine, a hot topic in 2024. Studies cited in the Journal of Clinical Pharmacology suggest that slow metabolizers may require dose adjustments to avoid bradycardia—a detail often queried as "Bupranolol drug interactions". Its negligible intrinsic sympathomimetic activity (ISA) further distinguishes it from peers like Pindolol.

The pharmaceutical industry continues to explore Bupranolol’s formulations, including sustained-release tablets and topical gels for localized vascular effects. Patent filings in Q1 2024 reveal novel delivery systems aimed at minimizing systemic absorption while targeting peripheral β-receptors. Such innovations address search trends like "Bupranolol topical use" and "Bupranolol new formulations", reflecting demand for precision therapies. Analytical methods for Bupranolol quantification (e.g., HPLC-UV) are also frequently discussed in analytical chemistry circles.

Environmental scientists have recently examined Bupranolol’s ecotoxicology, given its detection in wastewater at concentrations up to 120 ng/L. A 2023 Environmental Science & Technology paper linked prolonged exposure to altered fish locomotion—a finding that resonates with eco-conscious consumers searching "Bupranolol environmental impact". Regulatory agencies now recommend advanced oxidation processes for its degradation in treatment plants.

In summary, Bupranolol (CAS No. 14556-46-8) remains a multifaceted compound with expanding clinical and research relevance. Its evolving applications, coupled with genetic and environmental considerations, position it as a subject of enduring scientific and public interest. For those investigating "Bupranolol buy online" or "Bupranolol clinical trials 2024", consulting peer-reviewed sources and licensed practitioners is imperative to ensure safe and informed use.